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Compound of Interest

Compound Name: 5-(Benzyloxy)-2-bromoaniline

Cat. No.: B175192 Get Quote

An In-depth Technical Guide to the Safety and Handling of 5-(Benzyloxy)-2-bromoaniline

This guide provides comprehensive safety and handling information for 5-(Benzyloxy)-2-
bromoaniline, intended for researchers, scientists, and professionals in drug development.

Due to the limited availability of specific safety data for this compound, this document

incorporates information from structurally related bromoaniline derivatives to provide a

thorough overview of potential hazards and safe handling practices.

Hazard Identification and Classification
5-(Benzyloxy)-2-bromoaniline is classified as a hazardous substance. Based on data from

similar bromoaniline compounds, it is expected to cause skin irritation, serious eye irritation,

and may cause respiratory irritation.[1][2][3][4] It may also be harmful if swallowed or inhaled.

[5]

GHS Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[1][3][4]

H319: Causes serious eye irritation.[1][3][4]

H335: May cause respiratory irritation.[1][2][4]
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

Hazard Summary Table
Hazard Type Description

Acute Health Effects

May cause skin, eye, and respiratory tract

irritation.[1][2][3][4] Harmful if swallowed or

inhaled.[5]

Primary Routes of Exposure Inhalation, Skin Contact, Eye Contact, Ingestion.

Chronic Health Effects
Prolonged or repeated exposure may cause

damage to organs.[6]

Fire and Explosion

In case of fire, may produce toxic byproducts

such as carbon oxides, nitrogen oxides, and

hydrogen bromide gas.[7]

Reactivity
Incompatible with strong oxidizing agents, acids,

acid anhydrides, and acid chlorides.[5][6]

Physical and Chemical Properties
Quantitative data for 5-(Benzyloxy)-2-bromoaniline is not readily available. The following

table includes data for the related compound 2-bromoaniline.

Physical and Chemical Properties of 2-Bromoaniline
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Property Value Reference

Molecular Formula C6H6BrN [8]

Molecular Weight 172.02 g/mol [8]

Appearance Brown solid [8]

Melting Point 27-32 °C [8]

Vapor Pressure 0.04 mmHg [8]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize risk.

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[5][9]

Avoid contact with skin, eyes, and clothing.[5][9]

Do not breathe dust or vapors.[5][6]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly closed container.[1][9]

Keep in a cool, dry, and well-ventilated place.[7]

Store away from incompatible materials such as strong oxidizing agents and acids.[5][6]

Some sources recommend storage at 2-8°C.[4][10]

Personal Protective Equipment (PPE)
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A comprehensive personal protective equipment strategy is mandatory.

Recommended Personal Protective Equipment (PPE)
Equipment Specifications

Eye/Face Protection

Wear chemical safety goggles or a face shield

conforming to EN166 (EU) or NIOSH (US)

standards.[1][9]

Skin Protection
Wear a lab coat and chemical-resistant gloves

(e.g., nitrile rubber).[11][12]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[7][9]

First Aid Measures
Immediate action is required in case of exposure.

First Aid Procedures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][13][14]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Get medical attention if irritation

persists.[13][14]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

[13][14]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[9][13][15]

Accidental Release and Disposal
Spill Cleanup:

Evacuate: Evacuate personnel from the spill area.[13]

Ventilate: Ensure adequate ventilation.[13]

Contain: Wear appropriate PPE and contain the spill using an inert absorbent material (e.g.,

sand, vermiculite).[7][13]

Collect: Carefully sweep or scoop up the material and place it into a suitable, labeled

container for disposal.[5][9]

Clean: Clean the spill area thoroughly with soap and water.[14]
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Waste Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[1][6]

Do not allow the chemical to enter drains or waterways.

Experimental Protocols
Detailed experimental protocols for the safety assessment of this specific compound are not

publicly available. Safety assessments, such as those for skin and eye irritation, are typically

conducted according to standardized guidelines from organizations like the Organisation for

Economic Co-operation and Development (OECD).

Visual Guides
The following diagrams illustrate key safety workflows and decision-making processes.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Assess Risks

Select Appropriate PPE

Work in a Ventilated Area
(e.g., Fume Hood)

Handle with Care
Avoid creating dust

Keep Containers Closed

Decontaminate Work Area

Dispose of Waste Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling chemical compounds.
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Chemical Exposure Occurs

Identify Route of Exposure

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

Remove contaminated clothing.
Flush skin with water for 15 min.

Flush eyes with water for 15 min.
Remove contact lenses if possible.

Move to fresh air.
Provide artificial respiration if needed.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid response flowchart for chemical exposure.
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Task Involving
5-(Benzyloxy)-2-bromoaniline

Potential for Splash
or Eye Contact?

Wear Safety Goggles
/ Face Shield

Yes

Continue Assessment

No

Potential for Skin Contact?

Wear Lab Coat &
Chemical-Resistant Gloves

Yes

Continue Assessment

No

Potential for Inhalation
of Dust/Vapors?

Use Fume Hood or
Wear Respirator

Yes

Proceed with Standard Lab Attire

No

Click to download full resolution via product page

Caption: Decision diagram for selecting appropriate PPE.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b175192?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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